Cas no 39971-65-8 (Zinc(II) Bis(trifluoromethanesulfinate) Dihydrate)

• Product Name: Zinc(II) Bis(trifluoromethanesulfinate) Dihydrate
• CAS No: 39971-65-8
• MF: C₂F₆O₄S₂Zn
• MW: 331.548416137695
• MDL: MFCD25978123
• CID: 1066455
• PubChem ID: 253662046
• Update Time: 2025-06-08

Zinc(II) Bis(trifluoromethanesulfinate) Dihydrate Chemical and Physical Properties

Names and Identifiers

• Zinc TrifluoroMethanesulfinate
• Zinc(II) Bis(trifluoromethanesulfinate) Dihydrate
• Zinc bis(trifluoromethanesulfinate)
• Bis(trifluoromethanesulfinic Acid) Zinc(II) Salt Dihydrate
• 1,1,1-Trifluoro-methanesulfinic acid zinc salt (2:1)
• Baran trifluoromethylation reagent
• Bis(((trifluoromethyl)sulfinyl)oxy)zinc
• TFMS
• Trifluoromethanesulfinic Acid Zinc(II) Salt
• zinc(II) trifluoromethanesulfinate
• zinc;trifluoromethanesulfinate
• Zinc(II) Bis(trifluoromethanesulfinate)
• AK199172
• Bis(trifluoromethanesulfinic Acid) Zinc(II) Salt
• Zinc(II) Bis(trifluoromethanesulfinate)Dihydrate

• MDL： MFCD25978123
• Inchi： 1S/2CHF3O2S.Zn/c2*2-1(3,4)7(5)6;/h2*(H,5,6);/q;;+2/p-2
• InChI Key： UANOWFITUWBPCF-UHFFFAOYSA-L
• SMILES： [Zn+2].S(C(F)(F)F)(=O)[O-].S(C(F)(F)F)(=O)[O-]

Computed Properties

• Exact Mass: 329.84300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 79.9
• Topological Polar Surface Area: 119

Experimental Properties

• Melting Point: 151-157 °C
• PSA: 118.68000
• LogP: 2.49950

Zinc(II) Bis(trifluoromethanesulfinate) Dihydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Zinc(II) Bis(trifluoromethanesulfinate) Dihydrate

Zinc(II) Bis(trifluoromethanesulfinate) Dihydrate: A Comprehensive Overview

Zinc(II) Bis(trifluoromethanesulfinate) Dihydrate, also known by its CAS number 39971-65-8, is a versatile compound with significant applications in various fields. This compound, often abbreviated as Zn(Tf)₂·2H₂O, has garnered attention due to its unique chemical properties and potential uses in catalysis, battery technology, and materials science. Recent studies have highlighted its role in enhancing the performance of lithium-ion batteries, making it a subject of intense research interest.

The structure of Zinc(II) Bis(trifluoromethanesulfinate) Dihydrate consists of a zinc ion coordinated by two trifluoromethanesulfinate (TfO^-) ligands and two water molecules. The trifluoromethanesulfinate group is a strong electron-withdrawing group, which imparts unique electronic properties to the compound. This structure not only influences its stability but also plays a crucial role in its catalytic activity. Researchers have explored the use of Zn(Tf)₂·2H₂O as a catalyst in organic synthesis reactions, particularly in the formation of enol ethers and other carbonyl-containing compounds.

One of the most promising applications of Zinc(II) Bis(trifluoromethanesulfinate) Dihydrate is in the field of electrochemistry. Recent studies have demonstrated its ability to enhance the electrochemical performance of lithium-ion batteries. The compound acts as an effective electrolyte additive, improving both the energy density and cycle life of the batteries. This advancement is particularly significant given the increasing demand for high-performance energy storage systems in renewable energy technologies.

The synthesis of Zinc(II) Bis(trifluoromethanesulfinate) Dihydrate involves a straightforward reaction between zinc oxide and trifluoromethanesulfonic acid (TfOH). The reaction typically occurs under controlled conditions to ensure the formation of the dihydrate form. Researchers have optimized this process to achieve high yields and purity levels, which are critical for its application in sensitive systems such as batteries and catalysts.

In terms of stability, Zinc(II) Bis(trifluoromethanesulfinate) Dihydrate exhibits good thermal stability up to moderate temperatures, making it suitable for various industrial applications. However, exposure to high temperatures or prolonged storage can lead to decomposition, releasing water molecules and forming anhydrous zinc triflate. This decomposition pathway has been extensively studied to understand the compound's behavior under different environmental conditions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and bonding characteristics of Zinc(II) Bis(trifluoromethanesulfinate) Dihydrate. Density functional theory (DFT) calculations have revealed that the zinc ion adopts a distorted octahedral geometry due to the strong electron-withdrawing nature of the TfO^- ligands. This geometry significantly influences the compound's reactivity and catalytic performance.

The environmental impact of Zinc(II) Bis(trifluoromethanesulfinate) Dihydrate has also been a topic of recent research. Studies indicate that while the compound itself is not inherently hazardous, its production and disposal processes require careful consideration to minimize ecological footprint. Efforts are underway to develop sustainable synthesis methods and recycling strategies for this compound.

In conclusion, Zinc(II) Bis(trifluoromethanesulfinate) Dihydrate (CAS No. 39971-65-8) is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical properties, coupled with recent advancements in its synthesis and application, position it as a key material in modern chemistry and materials science. As research continues to uncover new potentials for this compound, its role in advancing technologies such as energy storage systems and catalytic processes is expected to grow significantly.